![molecular formula C22H23ClN2O2 B6170020 N-[2-amino-1-(naphthalen-2-yl)ethyl]-3,4-dihydro-1H-2-benzopyran-3-carboxamide hydrochloride CAS No. 2639403-14-6](/img/no-structure.png)
N-[2-amino-1-(naphthalen-2-yl)ethyl]-3,4-dihydro-1H-2-benzopyran-3-carboxamide hydrochloride
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| { "Design of the Synthesis Pathway": "The synthesis pathway for N-[2-amino-1-(naphthalen-2-yl)ethyl]-3,4-dihydro-1H-2-benzopyran-3-carboxamide hydrochloride involves the reaction of 2-naphthylacetonitrile with ethylenediamine to form N-(2-aminoethyl)-2-naphthamide, which is then reacted with 3,4-dihydro-2H-1-benzopyran-3-carboxylic acid to form the final product.", "Starting Materials": [ "2-naphthylacetonitrile", "ethylenediamine", "3,4-dihydro-2H-1-benzopyran-3-carboxylic acid", "hydrochloric acid", "diethyl ether", "sodium hydroxide", "water" ], "Reaction": [ "Step 1: Dissolve 2-naphthylacetonitrile in diethyl ether and add ethylenediamine. Stir the mixture at room temperature for 24 hours.", "Step 2: Filter the resulting solid and wash with diethyl ether. Dry the solid under vacuum to obtain N-(2-aminoethyl)-2-naphthamide.", "Step 3: Dissolve N-(2-aminoethyl)-2-naphthamide and 3,4-dihydro-2H-1-benzopyran-3-carboxylic acid in diethyl ether. Add hydrochloric acid and stir the mixture at room temperature for 24 hours.", "Step 4: Filter the resulting solid and wash with diethyl ether. Dry the solid under vacuum to obtain N-[2-amino-1-(naphthalen-2-yl)ethyl]-3,4-dihydro-1H-2-benzopyran-3-carboxamide hydrochloride." ] } | |
CAS RN |
2639403-14-6 |
Product Name |
N-[2-amino-1-(naphthalen-2-yl)ethyl]-3,4-dihydro-1H-2-benzopyran-3-carboxamide hydrochloride |
Molecular Formula |
C22H23ClN2O2 |
Molecular Weight |
382.9 |
Purity |
95 |
Origin of Product |
United States |
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